Cas no 1805717-56-9 (Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate)

• Product Name: Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate
• CAS No: 1805717-56-9
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 5008500
• Update Time: 2025-05-19

Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate

• Inchi： 1S/C13H15ClO3/c1-3-17-13(16)11-6-4-5-9(2)12(11)7-10(15)8-14/h4-6H,3,7-8H2,1-2H3
• InChI Key： JJLCPECAWCPBPJ-UHFFFAOYSA-N
• SMILES： ClCC(CC1C(C(=O)OCC)=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate

Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate (CAS No. 1805717-56-9): A Comprehensive Overview

Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate, with the chemical formula C₁₂H₁₃ClO₃, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 1805717-56-9, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a benzoate moiety, combined with a chloro-substituted propyl group and a methyl group, makes it a versatile intermediate for synthesizing more complex molecules.

The structure of Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate features a benzene ring substituted at the second position with an ester group linked to a propyl chain. This propyl chain is further modified with a chloro group at the third position and a methyl group at the fourth position. Such structural features contribute to its reactivity and make it a valuable building block in the synthesis of various pharmacologically active compounds.

In recent years, there has been growing interest in the development of novel compounds that can serve as intermediates for drug discovery. Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate has been explored in several research studies for its potential role in the synthesis of bioactive molecules. Its benzoate moiety is particularly noteworthy, as benzoate derivatives are known for their wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

One of the most exciting applications of Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate is in the field of oncology research. Recent studies have demonstrated that benzoate derivatives can modulate key cellular pathways involved in cancer progression. Specifically, compounds containing the benzoate group have been shown to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are overexpressed in many cancer cells. The chloro-substituted propyl group in Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate may further enhance its binding affinity to these target enzymes, making it a promising candidate for developing new anticancer agents.

Another area where this compound has shown promise is in the treatment of neurological disorders. Research indicates that certain benzoate derivatives can cross the blood-brain barrier and exert neuroprotective effects. The methyl group present in Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate may play a role in optimizing its pharmacokinetic properties, ensuring better penetration into the central nervous system. This could make it useful for developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The synthesis of Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate involves multi-step organic reactions, typically starting from commercially available precursors such as methyl benzoate. The process often involves chlorination, esterification, and subsequent functional group transformations to achieve the desired structure. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

In terms of analytical characterization, Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate can be identified using various spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These techniques provide detailed information about its molecular structure and purity. High-performance liquid chromatography (HPLC) is commonly used for quantifying the compound in crude or purified samples.

The pharmaceutical industry has shown significant interest in exploring new derivatives of Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate due to its structural versatility. By modifying different functional groups within its molecule, researchers can generate a library of compounds with tailored biological activities. This approach is particularly valuable in fragment-based drug design, where small molecular fragments are screened for their interaction with biological targets before being optimized into lead compounds.

Recent advancements in computational chemistry have also facilitated the study of Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. This information can guide experimental efforts and help identify promising candidates for further development. Additionally, virtual screening methods enable high-throughput screening of large databases of compounds to find those with optimal binding properties.

The environmental impact of Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate is another important consideration during its development and application. Efforts are being made to ensure that synthetic processes are sustainable and minimize waste generation. Green chemistry principles are being incorporated into laboratory protocols to reduce reliance on hazardous reagents and improve energy efficiency.

In conclusion, Ethyl 2-(3-chloro-2-oxopropyl)-3-methylbenzoate (CAS No. 1805717-56-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing drug discovery efforts worldwide.